2-(benzo[d][1,3]dioxol-5-yloxy)-N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)acetamide

• IUPAC Name: 2-(1,3-benzodioxol-5-yloxy)-N-[2-(2,3-dihydroimidazo[2,1-b][1,3]thiazol-6-yl)phenyl]acetamide
• InChI: InChI=1S/C20H17N3O4S/c24-19(11-25-13-5-6-17-18(9-13)27-12-26-17)21-15-4-2-1-3-14(15)16-10-23-7-8-28-20(23)22-16/h1-6,9-10H,7-8,11-12H2,(H,21,24)
• InChI Key: MDKWSUZXTBDZET-UHFFFAOYSA-N
• Canonical SMILES: C1CSC2=NC(=CN21)C3=CC=CC=C3NC(=O)COC4=CC5=C(C=C4)OCO5
• Molecular Formula: C20H17N3O4S
• Molecular Weight: 395.4 g/mol

Description

The compound “2-(benzo[d][1,3]dioxol-5-yloxy)-N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)acetamide” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound.

Scientific Research Applications

Synthesis and Characterization

• The compound was synthesized and characterized using techniques such as NMR, elemental analysis, and IR. The synthesis process involved a reaction of specific intermediates and was validated through various spectral analyses. The compound's structure was determined, and specific isomeric properties were identified (Li Ying-jun, 2012).

Antimicrobial and Antioxidant Activities

• Compounds similar in structure have been synthesized and shown to possess potent antimicrobial activity against various bacteria and fungi. Additionally, they exhibited significant antioxidant activities, measured by methods such as DPPH radical scavenging and metal ion chelating activity (Basavaraj S Naraboli & J. S. Biradar, 2017).

Antibacterial Agents

• Derivatives of the compound have been developed with significant antibacterial properties. These derivatives were synthesized and their structures elucidated through various spectroscopic methods. The compounds showed considerable activity against different bacterial strains (K. Ramalingam, D. Ramesh, & B. Sreenivasulu, 2019).

Antitumor Activity

• Some derivatives bearing similar structural features have been evaluated for their antitumor activities. They were tested in vitro against human tumor cell lines, showing considerable anticancer activity against some cancer cell lines (L. Yurttaş, Funda Tay, & Ş. Demirayak, 2015).

Anti-inflammatory Activity

• Isomeric compounds with similar structural properties were prepared and their anti-inflammatory activity assessed. The compounds showed notable potencies in anti-inflammatory assays, suggesting potential therapeutic applications (I. Lantos, P. Bender, K. Razgaitis, B. Sutton, M. Dimartino, D. Griswold, & D. T. Walz, 1984).

Mechanism of Action

The mechanism of action of this compound is not known. It’s important to note that the mechanism of action for a compound depends on its intended use, which is not specified for this compound.

Safety and Hazards

The safety and hazards associated with this compound are not well-documented. It’s important to handle all chemicals with appropriate safety precautions.